Acecainide

• IUPAC Name: 4-acetamido-N-[2-(diethylamino)ethyl]benzamide
• InChI: InChI=1S/C15H23N3O2/c1-4-18(5-2)11-10-16-15(20)13-6-8-14(9-7-13)17-12(3)19/h6-9H,4-5,10-11H2,1-3H3,(H,16,20)(H,17,19)
• InChI Key: KEECCEWTUVWFCV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C15H23N3O2
• Related CAS: 34118-92-8 (mono-hydrochloride)
• DSSTOX Substance ID: DTXSID6048414
• Molecular Weight: 277.36 g/mol
• CAS RN: 32795-44-1

Description

Acecainide, also known as N-acetylprocainamide, is a Class III antiarrhythmic agent. It is the N-acetylated metabolite of procainamide, a Class Ia antiarrhythmic drug. This compound is used to manage and treat cardiac arrhythmias by stabilizing the cardiac membrane and prolonging the action potential duration .

Scientific Research Applications

Acecainide has several scientific research applications, including:

Chemistry: this compound is used as a reference compound in analytical chemistry for the development of new analytical methods.

Biology: In biological research, this compound is used to study the effects of antiarrhythmic agents on cardiac cells and tissues.

Medicine: Clinically, this compound is used to manage cardiac arrhythmias. It is also studied for its potential effects on other cardiovascular conditions.

Industry: This compound is used in the pharmaceutical industry for the development and testing of new antiarrhythmic drugs.

Mechanism of Action

Acecainide exerts its effects by blocking potassium channels in cardiac cells, which prolongs the repolarization phase of the cardiac action potential. This action stabilizes the cardiac membrane and prevents abnormal electrical activity that can lead to arrhythmias. The molecular targets of this compound include potassium channels and other ion channels involved in cardiac electrophysiology .

Biochemical Analysis

Biochemical Properties

Acecainide plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. One of the primary interactions is with potassium channels, where this compound acts as a potassium-channel blocker. This interaction delays phase 3 repolarization, leading to an increase in action potential duration and a decrease in the sensitivity of cells to electrical stimuli . Additionally, this compound is metabolized in the liver by N-acetyltransferase, an enzyme that catalyzes the transfer of acetyl groups from acetyl-CoA to arylamines and aromatic amines such as procainamide .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. In cardiac cells, it increases the Q-T interval of the PQRST heart rhythm, which helps manage arrhythmias . The compound influences cell function by modulating cell signaling pathways, particularly those involved in electrical conduction and repolarization. This compound’s impact on gene expression and cellular metabolism is primarily related to its role in prolonging the action potential duration and increasing the effective refractory period .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to potassium channels and delaying phase 3 repolarization . This binding interaction decreases the sensitivity of cells to electrical stimuli, leading to an increase in action potential duration and an increase in the effective refractory period. Additionally, this compound’s molecular mechanism involves the inhibition of certain enzymes, such as N-acetyltransferase, which catalyzes the acetylation of procainamide into this compound .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are influenced by various factors, including temperature and pH. This compound has a half-life of approximately 4.3 to 15.1 hours, and its long-term effects on cellular function have been observed in both in vitro and in vivo studies . Over time, this compound’s efficacy in prolonging the action potential duration and increasing the effective refractory period may diminish due to its degradation and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At therapeutic doses, this compound effectively manages arrhythmias by prolonging the action potential duration and increasing the effective refractory period . At high doses, this compound can cause toxic or adverse effects, including proarrhythmia and other cardiac complications . Threshold effects have been observed, where the compound’s efficacy plateaus at higher doses, and further increases in dosage do not result in additional therapeutic benefits .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily in the liver. It is metabolized by N-acetyltransferase, which catalyzes the transfer of acetyl groups from acetyl-CoA to procainamide, resulting in the formation of this compound . This acetylation reaction is a key step in the metabolic pathway of procainamide and is genetically determined . The metabolic flux and levels of metabolites are influenced by the activity of N-acetyltransferase and other enzymes involved in the acetylation process .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It has a volume of distribution of approximately 1.5 L/kg, indicating that it is primarily confined to the plasma or liquid parts of the blood . This compound binds to plasma proteins, although its protein binding is lower than that of procainamide . The compound’s transport and distribution are also influenced by its interactions with transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound is primarily within the cytoplasm and plasma membrane of cardiac cells . The compound’s activity and function are influenced by its localization, as it needs to be in close proximity to potassium channels to exert its effects. This compound’s targeting signals and post-translational modifications direct it to specific compartments or organelles, ensuring its proper function in modulating electrical conduction and repolarization .

Preparation Methods

Acecainide is synthesized through the acetylation of procainamide. This reaction involves the transfer of an acetyl group from acetyl-CoA to procainamide, catalyzed by the enzyme N-acetyltransferase . The reaction conditions typically include a suitable solvent and a controlled temperature to ensure optimal yield and purity. Industrial production methods for this compound involve large-scale acetylation processes, followed by purification steps to isolate the desired product .

Chemical Reactions Analysis

Acecainide undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various metabolites. Common reagents for oxidation include hydrogen peroxide and potassium permanganate.

Reduction: Reduction reactions of this compound can be carried out using reducing agents such as sodium borohydride.

Substitution: this compound can undergo substitution reactions, where functional groups are replaced by other groups.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated metabolites, while reduction may produce reduced forms of this compound .

Comparison with Similar Compounds

Acecainide is similar to other antiarrhythmic agents, such as procainamide and quinidine. this compound has a longer duration of action and produces fewer cardiac complications and hypersensitivity reactions compared to procainamide . Similar compounds include:

Procainamide: A Class Ia antiarrhythmic agent with a shorter duration of action.

Quinidine: Another Class Ia antiarrhythmic agent with different pharmacokinetic properties.

Disopyramide: A Class Ia antiarrhythmic agent with similar effects but different side effect profiles.

This compound’s uniqueness lies in its specific mechanism of action and its reduced incidence of adverse effects compared to its parent compound, procainamide .

Synthesis routes and methods

Procedure details

The N-Acetylprocainamide probe was prepared as follows: 1.0 mg desethyl-N-Acetylprocainamide was placed in a 3.0 ml reaction vial and dissolved with 100 μl DMF. In a separate vial, caged dicarboxy silicon phthalocyanine (1.0 mg) was dissolved in 400 μl DMF and then transferred to the reaction vial along with 200 μl of wash DMF for a total of 600 μl. To the reaction vial was added 4.2 mg HOBT, dissolved and mixed well. To make the final reaction mixture, 10.5 mg EDAC was added and mixed thoroughly. The reaction mixture was stirred overnight at about 4 to 8° C.

Q & A

ANone: N-Acetylprocainamide (Acecainide) primarily acts as a Class III antiarrhythmic agent by blocking potassium channels in cardiac cells. [, , ] This blockade prolongs the repolarization phase of the cardiac action potential, effectively increasing the effective refractory period of the heart muscle. [, ]

ANone: By prolonging the effective refractory period, N-Acetylprocainamide (this compound) suppresses the re-entry circuits that are responsible for maintaining many types of cardiac arrhythmias, particularly ventricular tachycardia. [, , ]

ANone: N-Acetylprocainamide has the molecular formula C13H19N3O2 and a molecular weight of 250.3 g/mol.

ANone: Acetylation of Procainamide to N-Acetylprocainamide leads to a shift in its antiarrhythmic profile. While both compounds exhibit antiarrhythmic effects, N-Acetylprocainamide demonstrates a more pronounced Class III action (potassium channel blockade) compared to Procainamide. [, , ] This difference arises from structural modifications influencing their interactions with ion channels.

ANone: Yes, research has explored other Procainamide derivatives, such as N-Propionylprocainamide, to assess their effects on hemodynamics and cardiac blood flow. [, ] These studies aim to identify compounds with improved efficacy and a reduced risk of side effects.

ANone: While the provided research doesn't directly discuss sustained-release formulations of N-Acetylprocainamide (this compound), one paper mentions the use of sustained-release Procainamide hydrochloride. [] This suggests the possibility of exploring similar formulation approaches for N-Acetylprocainamide (this compound) to potentially improve patient compliance by reducing dosing frequency.

ANone: N-Acetylprocainamide (this compound) can be administered intravenously or orally. [] It is primarily eliminated by renal excretion, meaning kidney function significantly influences its clearance from the body. [, , , ]

ANone: Research in rats indicates age-related changes in the pharmacokinetics of N-Acetylprocainamide. [] The study showed a decrease in clearance, bioavailability, and volume of distribution with increasing age. These findings highlight the potential need for dose adjustments in elderly patients.

ANone: Several studies mention measuring serum or plasma concentrations of N-Acetylprocainamide (this compound) to assess its antiarrhythmic efficacy. [, , , , ] While specific therapeutic ranges are not provided within the excerpts, the research emphasizes the importance of monitoring drug levels for optimal treatment and minimizing potential toxicity.

ANone: Yes, a patient's acetylator status, which reflects their ability to metabolize drugs via N-acetylation, significantly influences the pharmacokinetics of both Procainamide and N-Acetylprocainamide (this compound). [, , , ] Slow acetylators tend to have higher plasma concentrations of Procainamide and may require dose adjustments to avoid toxicity.

ANone: Research indicates that Trimethoprim, an antibiotic, can inhibit the renal clearance of both Procainamide and N-Acetylprocainamide (this compound), leading to increased plasma concentrations. [] This interaction highlights the importance of considering a patient's medication history when prescribing N-Acetylprocainamide (this compound).

ANone: Researchers commonly use canine models to induce atrial flutter and study the effects of N-Acetylprocainamide (this compound) on cardiac electrophysiology. [, ] These models mimic the clinical scenario and allow for detailed investigations into the drug's mechanism of action and efficacy in suppressing arrhythmias.

ANone: While both Procainamide and N-Acetylprocainamide (this compound) can potentially induce a lupus-like syndrome, clinical experience suggests that N-Acetylprocainamide (this compound) might have a lower incidence. [, ] This difference is likely due to the structural modification (acetylation), which could alter its immunogenicity.

ANone: As N-Acetylprocainamide (this compound) is primarily eliminated through the kidneys, patients with renal failure are at an increased risk of drug accumulation and toxicity. [, ] Careful dose adjustments and close monitoring of drug levels are crucial in this patient population.